Cas no 31110-65-3 (ethyl n-propyl sulphone)

• Product Name: ethyl n-propyl sulphone
• CAS No: 31110-65-3
• MF: C₅H₁₂O₂S
• MW: 136.212580680847
• CID: 916361
• Update Time: 2024-06-14

ethyl n-propyl sulphone Chemical and Physical Properties

Names and Identifiers

• ethyl n-propyl sulphone
• 1-(Ethylsulfonyl)propane
• Ethyl n-propyl sulfone
• Ethyl propyl sulfone
• propane, 1-(ethylsulfonyl)-

• Inchi： 1S/C5H12O2S/c1-3-5-8(6,7)4-2/h3-5H2,1-2H3
• InChI Key： URDYJNJREUFXGD-UHFFFAOYSA-N
• SMILES： C(S(CC)(=O)=O)CC

Computed Properties

• Exact Mass: 136.05586
• Monoisotopic Mass: 136.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.031
• Boiling Point: 254.5°C at 760 mmHg
• Flash Point: 120.8°C
• Refractive Index: 1.428
• PSA: 34.14